Cas no 2172250-75-6 (2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2172250-75-6
• MF: C₁₀H₂₁N₅
• MW: 211.307241201401
• CID: 6202213
• PubChem ID: 165855493
• Update Time: 2025-06-22

2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2-{1-[2-(dimethylamino)ethyl]-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• EN300-1597981
• 2172250-75-6

• Inchi： 1S/C10H21N5/c1-4-10-9(5-6-11)12-13-15(10)8-7-14(2)3/h4-8,11H2,1-3H3
• InChI Key： YQHCVNKTPIEEEA-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(CC)=C(CCN)N=N1

Computed Properties

• Exact Mass: 211.17969569g/mol
• Monoisotopic Mass: 211.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60Ų

Additional information on 2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine

Introduction to Compound with CAS No. 2172250-75-6 and Product Name: 2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine

The compound identified by the CAS number 2172250-75-6 and the product name 2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an amine moiety and a triazolyl ring, which are known to contribute to its unique chemical and pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The presence of the 1H-1,2,3-triazol-4-yl group in this compound not only enhances its structural complexity but also imparts specific interactions with biological targets. This triazolyl moiety is particularly interesting because it can participate in various non-covalent binding interactions, such as hydrogen bonding and π-stacking, which are crucial for drug-receptor recognition. The 5-ethyl substituent further modulates the electronic properties of the triazole ring, potentially influencing its binding affinity and selectivity.

The amine functionality at the 1-position of the ethane chain provides another layer of chemical diversity. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can be advantageous for improving solubility and bioavailability. In particular, the dimethylamino group attached to the ethyl chain enhances the basicity of the compound, making it a potential candidate for drugs that require interaction with acidic biological targets. This structural feature is particularly relevant in the context of drug design, where optimizing charge distribution and polarity is essential for achieving desired pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The combination of a triazolyl ring and an amine moiety has been shown to exhibit activity against a range of bacterial and fungal pathogens. The dimethylaminoethyl side chain further contributes to this activity by facilitating interactions with microbial cell membranes and enzymes. Recent studies have demonstrated that similar derivatives have demonstrated promising results in vitro against multidrug-resistant strains, making this compound a valuable candidate for further investigation.

Another area where this compound shows promise is in anticancer research. The unique structural features of this molecule suggest that it may be able to interfere with key cellular processes involved in tumor growth and progression. Specifically, the triazolyl ring has been identified as a scaffold that can interact with DNA and inhibit topoisomerases, enzymes that are critical for DNA replication and repair. Additionally, the amine group can potentially modulate signaling pathways that are dysregulated in cancer cells. Preliminary experiments have indicated that derivatives with similar structures have shown efficacy in inhibiting the proliferation of various cancer cell lines.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the formation of the triazolyl ring through a cycloaddition reaction between an azide derivative and an alkyne. This step is highly sensitive to reaction conditions, requiring precise control over temperature, solvent choice, and catalyst selection. Once the triazole core is established, subsequent functionalization at the 5-position with an ethyl group is achieved through nucleophilic substitution reactions. The final step involves introducing the amine functionality at the 1-position via reductive amination or other suitable methods.

In terms of pharmacokinetic properties, preliminary data suggest that this compound exhibits good solubility in water due to its polar functional groups. This characteristic is favorable for oral administration and may enhance bioavailability compared to less soluble analogs. Additionally, preliminary metabolic stability studies indicate that the compound is resistant to degradation by major human liver enzymes, suggesting a longer half-life in vivo. However, further studies are needed to fully characterize its pharmacokinetic profile and identify any potential metabolic pathways that could lead to drug-drug interactions.

The safety profile of this compound is another critical aspect that requires thorough evaluation before considering clinical applications. Initial toxicology studies have been conducted using cell-based assays to assess potential cytotoxicity and genotoxicity. These studies have shown no significant adverse effects at concentrations up to 50 µM, suggesting that the compound may have a relatively low toxicity profile. However, more comprehensive toxicology assessments are necessary to fully understand its safety margins and potential side effects.

Future research directions for this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its efficacy in animal models will be crucial for assessing its translational potential from preclinical studies to clinical applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential for advancing this compound towards becoming a viable therapeutic agent.

In conclusion,2-{1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazol-4-yl}ethan-1amine (CAS No. 2172250-75-6) represents a promising candidate for further development in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an amine moiety and a triazolyl ring positions it as a versatile scaffold for designing novel therapeutic agents with applications ranging from antimicrobial treatments to anticancer therapies. While additional research is needed to fully evaluate its safety and efficacy,this compound holds significant promise as part of ongoing efforts to develop innovative treatments for various diseases.